Cas no 57031-54-6 (Hexane, 1-bromo-4-methoxy-)
Hexane, 1-bromo-4-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Hexane, 1-bromo-4-methoxy-
- 57031-54-6
- EN300-674248
- 1-BROMO-4-METHOXYHEXANE
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- Inchi: 1S/C7H15BrO/c1-3-7(9-2)5-4-6-8/h7H,3-6H2,1-2H3
- InChI Key: KAJAIOBPPXAUIM-UHFFFAOYSA-N
- SMILES: C(Br)CCC(OC)CC
Computed Properties
- Exact Mass: 194.03063Da
- Monoisotopic Mass: 194.03063Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 56.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 9.2Ų
Hexane, 1-bromo-4-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674248-0.05g |
1-bromo-4-methoxyhexane |
57031-54-6 | 0.05g |
$1020.0 | 2023-03-11 | ||
| Enamine | EN300-674248-0.1g |
1-bromo-4-methoxyhexane |
57031-54-6 | 0.1g |
$1068.0 | 2023-03-11 | ||
| Enamine | EN300-674248-0.25g |
1-bromo-4-methoxyhexane |
57031-54-6 | 0.25g |
$1117.0 | 2023-03-11 | ||
| Enamine | EN300-674248-0.5g |
1-bromo-4-methoxyhexane |
57031-54-6 | 0.5g |
$1165.0 | 2023-03-11 | ||
| Enamine | EN300-674248-1.0g |
1-bromo-4-methoxyhexane |
57031-54-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-674248-2.5g |
1-bromo-4-methoxyhexane |
57031-54-6 | 2.5g |
$2379.0 | 2023-03-11 | ||
| Enamine | EN300-674248-5.0g |
1-bromo-4-methoxyhexane |
57031-54-6 | 5.0g |
$3520.0 | 2023-03-11 | ||
| Enamine | EN300-674248-10.0g |
1-bromo-4-methoxyhexane |
57031-54-6 | 10.0g |
$5221.0 | 2023-03-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2037664-1g |
1-Bromo-4-methoxyhexane |
57031-54-6 | 1g |
¥7762.00 | 2024-05-08 |
Hexane, 1-bromo-4-methoxy- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Hexane, 1-bromo-4-methoxy-
Hexane, 1-bromo-4-methoxy (CAS No. 57031-54-6): A Comprehensive Overview
Hexane, 1-bromo-4-methoxy, also known by its CAS registry number CAS No. 57031-54-6, is an organic compound with the molecular formula C8H13BrO. This compound belongs to the class of alkyl bromides and is characterized by a six-carbon chain (hexane) with a bromine atom attached to the first carbon and a methoxy group (-OCH3) attached to the fourth carbon. The structure of this compound can be represented as CH2BrCH2CH2CH(OCH3)CH2CH3.
The synthesis of Hexane, 1-bromo-4-methoxy typically involves nucleophilic substitution reactions or alkylation processes. Recent studies have explored the use of this compound as an intermediate in organic synthesis, particularly in the preparation of biologically active molecules. Its bromine atom makes it a valuable substrate for various substitution reactions, while the methoxy group introduces electron-donating properties, enhancing its reactivity in certain contexts.
In terms of physical properties, Hexane, 1-bromo-4-methoxy is a colorless liquid with a boiling point of approximately 95°C at standard pressure. It has a density of around 1.0 g/cm³ and is slightly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solubility and reactivity are critical factors.
The chemical stability of Hexane, 1-bromo-4-methoxy is moderate under normal conditions; however, it can undergo hydrolysis in the presence of water and base to form the corresponding alcohol and methoxy group-containing products. Recent research has focused on optimizing reaction conditions to minimize side reactions and improve yield when using this compound as a precursor in synthetic pathways.
Hexane, 1-bromo-4-methoxy finds applications in several areas of organic chemistry. One notable application is its use as an intermediate in the synthesis of pharmaceutical compounds. For instance, it has been employed in the preparation of β-blockers and other cardiovascular drugs where specific stereochemistry is required. Additionally, this compound serves as a valuable reagent in the synthesis of polymers and advanced materials due to its ability to undergo controlled polymerization under specific conditions.
In recent years, there has been growing interest in utilizing Hexane, 1-bromo-4-methoxy for green chemistry applications. Researchers have explored its potential as a building block for biodegradable polymers and sustainable materials. For example, studies have demonstrated its use in the synthesis of polyesters with enhanced mechanical properties, which could find applications in packaging and biomedical devices.
The handling and storage of Hexane, 1-bromo-4-methoxy require adherence to standard laboratory safety protocols due to its flammability and potential toxicity upon prolonged exposure. It should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents or bases.
In conclusion, Hexane, 1-bromo-4-methoxy (CAS No. 57031-54-6) is a versatile organic compound with significant potential in various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers working on complex synthetic pathways and material development. As ongoing research continues to uncover new applications for this compound, its role in advancing modern chemistry is expected to grow further.
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